1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: 1-ethyl-5-[(4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C13H12N2O3S/c1-2-15-12(18)10(11(17)14-13(15)19)7-8-3-5-9(16)6-4-8/h3-7,16H,2H2,1H3,(H,14,17,19)
• InChI Key: OKESCTFGBZBTPR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)O)C(=O)NC1=S
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as EHT, is a synthetic compound that has shown potential in various scientific research applications. It belongs to the family of pyrimidinediones and has a molecular formula of C14H12N2O3S.

Mechanism of Action

The mechanism of action of 1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation. It has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer activities. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its relatively low toxicity compared to other compounds. However, one limitation is the lack of available information on its pharmacokinetics and pharmacodynamics.

Future Directions

For the study of 1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione include investigating its potential as a therapeutic agent for neurodegenerative diseases and studying its pharmacokinetics and pharmacodynamics.

Scientific Research Applications

1-ethyl-5-(4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has shown potential in various scientific research applications, including neuroprotection, anti-inflammatory, and anti-cancer activities. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has shown promising anti-cancer activity by inducing apoptosis in cancer cells.